Cas no 1263413-95-1 (7-(Bromomethyl)pyrazolo[1,5-a]pyridine)

• Product Name: 7-(Bromomethyl)pyrazolo[1,5-a]pyridine
• CAS No: 1263413-95-1
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 2115493
• PubChem ID: 66926542
• Update Time: 2025-06-08

7-(Bromomethyl)pyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-(bromomethyl)-Pyrazolo[1,5-a]pyridine
• 7-(Bromomethyl)pyrazolo[1,5-a]pyridine
• G69658
• DA-35872
• SCHEMBL6930142
• 1263413-95-1

• Inchi： 1S/C8H7BrN2/c9-6-8-3-1-2-7-4-5-10-11(7)8/h1-5H,6H2
• InChI Key： FWJKEDZTMVNTIX-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=CC=NN21

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 7-(Bromomethyl)pyrazolo[1,5-a]pyridine

Comprehensive Overview of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine (CAS No. 1263413-95-1)

7-(Bromomethyl)pyrazolo[1,5-a]pyridine (CAS No. 1263413-95-1) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative of pyrazolo[1,5-a]pyridine is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the bromomethyl functional group, make it a valuable building block for drug discovery and material science applications.

The compound's molecular formula, C₈H₇BrN₂, and its pyrazolo[1,5-a]pyridine core structure contribute to its reactivity and potential applications. Researchers have explored its use in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. The presence of the bromomethyl group allows for further functionalization through nucleophilic substitution reactions, making it a crucial intermediate in organic synthesis.

Recent studies have highlighted the growing demand for 7-(Bromomethyl)pyrazolo[1,5-a]pyridine in medicinal chemistry, particularly in the design of targeted therapies. Its application in the synthesis of small molecule drugs has been a focal point, with researchers investigating its potential in treating various diseases. The compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in drug development pipelines.

From a synthetic chemistry perspective, CAS No. 1263413-95-1 offers several advantages. Its stability under standard laboratory conditions and relatively straightforward purification methods make it a preferred choice for industrial-scale production. The compound's solubility profile in common organic solvents, including dichloromethane, tetrahydrofuran, and dimethylformamide, facilitates its use in diverse reaction conditions.

Quality control and analytical characterization of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for research and development applications.

The pharmaceutical industry's increasing focus on heterocyclic compounds has driven the demand for specialized intermediates like 7-(Bromomethyl)pyrazolo[1,5-a]pyridine. Its potential in creating novel drug candidates with improved pharmacokinetic properties has made it a subject of numerous patent applications and scientific publications. Researchers continue to explore its derivatives for their biological activities and therapeutic potential.

In material science, CAS No. 1263413-95-1 has shown promise in the development of organic electronic materials. The pyrazolo[1,5-a]pyridine scaffold, when incorporated into conjugated systems, can influence the optical and electronic properties of resulting materials. This has led to investigations into its use in organic light-emitting diodes (OLEDs) and other advanced materials.

Safety considerations for handling 7-(Bromomethyl)pyrazolo[1,5-a]pyridine follow standard laboratory protocols for brominated compounds. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this material. While not classified as highly hazardous, prudent handling practices should always be observed in laboratory settings.

The commercial availability of 7-(Bromomethyl)pyrazolo[1,5-a]pyridine from specialized chemical suppliers has facilitated its widespread use in research institutions and pharmaceutical companies. Its relatively stable shelf life when stored under appropriate conditions (typically at 2-8°C in a dry environment) makes it a practical choice for various applications.

Future research directions for CAS No. 1263413-95-1 may include exploration of its enantioselective transformations, development of greener synthetic routes, and investigation of its biological targets. As the pharmaceutical industry continues to prioritize structure-activity relationship studies, this compound is likely to remain an important tool in medicinal chemistry research.

Environmental considerations regarding 7-(Bromomethyl)pyrazolo[1,5-a]pyridine focus on proper waste disposal methods and potential biodegradation pathways. Researchers are increasingly interested in developing sustainable approaches to utilizing such intermediates while minimizing environmental impact.

The global market for pyrazolo[1,5-a]pyridine derivatives, including 7-(Bromomethyl)pyrazolo[1,5-a]pyridine, is expected to grow steadily, driven by pharmaceutical R&D investments and the continuous search for novel bioactive compounds. This trend reflects the broader shift toward targeted molecular therapies in the healthcare sector.

Analytical method development for CAS No. 1263413-95-1 remains an active area of research, with scientists working to establish robust quality control protocols. These efforts ensure the compound's consistency and reliability for critical research applications, particularly in drug discovery programs.

In conclusion, 7-(Bromomethyl)pyrazolo[1,5-a]pyridine represents an important building block in modern chemical research. Its versatility, combined with the growing interest in heterocyclic chemistry, positions it as a valuable tool for scientists across multiple disciplines. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to increase.